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An objective guide for researchers, scientists, and drug development professionals on the
environmental considerations of Diallyl 2,2'-oxydiethyl dicarbonate (CR-39) and its
alternatives in optical applications.

The selection of materials for optical applications, particularly in the realm of ophthalmic lenses,
has long been driven by performance, durability, and cost. However, with increasing
environmental awareness, the life cycle impact of these materials is becoming a critical
consideration. This guide provides a comparative environmental impact assessment of Diallyl
2,2'-oxydiethyl dicarbonate, widely known as CR-39, and its primary alternatives:
polycarbonate and Trivex. Due to the limited availability of public, peer-reviewed life cycle
assessment (LCA) data for CR-39 and Trivex, this guide will leverage a detailed LCA for
polycarbonate as a baseline for quantitative comparison and will qualitatively assess CR-39
and Trivex based on their known production processes and material properties.

Overview of Ophthalmic Lens Monomers

Diallyl 2,2'-oxydiethyl dicarbonate (CR-39) is a thermosetting polymer that has been a
mainstay in the optical industry for decades. It is known for its excellent optical clarity, low
chromatic aberration (high Abbe value), and scratch resistance when coated.[1][2]

Polycarbonate is a thermoplastic polymer prized for its high impact resistance, making it a
standard for safety and children’s eyewear.[1][3] It is also lightweight and has inherent UV
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protection.[3]

Trivex is a urethane-based pre-polymer that offers a hybrid of the beneficial properties of CR-
39 and polycarbonate. It boasts superior optics to polycarbonate, is extremely lightweight, and
has high impact resistance.[4]

Production Pathways and Environmental Hotspots

The environmental impact of a polymer is largely determined by its production process, from
raw material extraction to the final monomer synthesis.

Diallyl 2,2'-oxydiethyl dicarbonate (CR-39) Production

The production of CR-39 typically involves the polymerization of the diallyl 2,2'-oxydiethyl
dicarbonate monomer. While specific industrial waste stream data is not readily available, the
synthesis of analogous diallyl carbonates can involve the use of phosgene and generates
byproducts that require careful management. The manufacturing process of ophthalmic lenses
from CR-39 also generates significant plastic waste in the form of "swarf" from grinding and
shaping the lens blanks.[5]
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Caption: Generalized Synthesis of CR-39 Monomer.

Polycarbonate Production

Polycarbonate is typically produced through the reaction of bisphenol A (BPA) and phosgene or
via a non-phosgene route using diphenyl carbonate (DPC).[6][7] The production of BPA and the
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use of phosgene are significant environmental hotspots due to the toxicity of the reactants and
byproducts.[6] Life cycle assessments of polycarbonate production highlight that the main
environmental impacts are often associated with the production of the precursor chemicals and

the energy consumed during polymerization.[8]
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Caption: Polycarbonate Production Pathways.

Trivex Production

Trivex is a urethane-based pre-polymer, and its production involves the reaction of isocyanates
with polyols.[4][9] The environmental impact of urethane production can be significant, with
isocyanates being a key area of concern due to their toxicity. The specific details of the Trivex
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monomer synthesis are proprietary, but the general pathway for polyurethane production
provides an indication of the potential environmental considerations.

Comparative Data on Environmental Impact

While a direct, comprehensive LCA comparison is challenging, the following tables summarize
available data and qualitative assessments.

Table 1: Life Cycle Assessment Data for Polycarbonate Production (per 300,000 tons)

Impact Category Value Key Contributing Factor
Marine Aguatic Ecotoxicity ) ) o

] 85.35% of total impact Bisphenol salt prefabrication
Potential (MAP)
Ozone Layer Depletion Significant Sodium hydroxide utilization
Terrestrial Ecotoxicity Potential ~ Significant Electricity consumption

Data derived from a life cycle
assessment of the interfacial
polycondensation
polycarbonate production

process.[8]

Table 2: Qualitative Comparison of Environmental Attributes
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Experimental Protocols for Environmental
Assessment
A robust environmental impact assessment relies on standardized methodologies.

Life Cycle Assessment (LCA)

The internationally recognized framework for conducting LCAs is provided by the ISO 14040
and 1SO 14044 standards.[10][11][12][13][14] These standards outline the four main phases of
an LCA:

o Goal and Scope Definition: Defining the purpose of the study, the functional unit (e.g., 1 kg of
monomer), and the system boundaries (e.g., cradle-to-gate).

 Life Cycle Inventory (LCI): Compiling the inputs (raw materials, energy) and outputs
(products, emissions, waste) for each process within the system boundary.

» Life Cycle Impact Assessment (LCIA): Evaluating the potential environmental impacts
associated with the LCI results, using impact categories such as global warming potential,
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acidification potential, and ecotoxicity.

« Interpretation: Analyzing the results of the LCI and LCIA to draw conclusions and make
recommendations.

Biodegradability Testing

The OECD Guidelines for the Testing of Chemicals provide standardized methods for

assessing the biodegradability of chemical substances.[15][16][17] For example, the OECD
301 series of tests are used to determine "ready biodegradability."

Ecotoxicity Testing

Standardized tests, also outlined in the OECD Guidelines, are used to assess the toxicity of
chemicals to aquatic organisms (e.g., fish, daphnia, algae).[15]

Life Cycle Assessment (LCA) Workflow (ISO 14040/14044)
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Caption: Standardized LCA Workflow.

Conclusion and Future Outlook

The environmental impact of ophthalmic lens monomer production is a complex issue with
significant variations between different materials and manufacturing processes.

» Polycarbonate production, particularly via the phosgene route, has well-documented
environmental and health concerns related to its precursors. However, the development of
non-phosgene routes and the potential for recycling offer pathways to mitigate its impact.

« Diallyl 2,2'-oxydiethyl dicarbonate (CR-39), while offering excellent optical properties, is a
thermoset plastic, which makes it difficult to recycle. The environmental impact of its
monomer synthesis requires more transparent, publicly available data for a thorough
assessment.

o Trivex, with its desirable combination of properties, also has a production process that
involves potentially hazardous precursors (isocyanates). As with CR-39, more detailed LCA
data is needed for a comprehensive environmental comparison.

For researchers and professionals in drug development and related fields, where optical-grade
polymers may have applications, a holistic view that extends beyond immediate performance to
include the entire life cycle of the material is crucial. The push for more sustainable materials is
likely to drive innovation in this sector, including the development of bio-based feedstocks and
more efficient, less hazardous production processes. A commitment to transparency and the
generation of comprehensive, publicly accessible LCA data will be essential for making truly
informed decisions that balance performance with environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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